4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid

• IUPAC Name: 4-[(2-phenylquinoline-4-carbonyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C24H17N3O3S/c28-22(27-24(31)25-17-12-10-16(11-13-17)23(29)30)19-14-21(15-6-2-1-3-7-15)26-20-9-5-4-8-18(19)20/h1-14H,(H,29,30)(H2,25,27,28,31)
• InChI Key: TXLXMWRATBPQPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC(=S)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C24H17N3O3S
• Molecular Weight: 427.5 g/mol

Description

4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid, also known as QNZ, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of quinazoline derivatives, which have been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cell proliferation, survival, and inflammation. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has also been shown to inhibit the activity of STAT3, a transcription factor that plays a critical role in cell proliferation and survival.
Biochemical and Physiological Effects:
4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor, antiviral, and anti-inflammatory effects, 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to inhibit angiogenesis, induce apoptosis, and modulate the immune response. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid is its potent antitumor activity against a wide range of cancer cell lines. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has also been shown to exhibit antiviral and anti-inflammatory effects, making it a potentially useful therapeutic agent for a wide range of diseases. However, one of the major limitations of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid is its toxicity profile. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to exhibit cytotoxic effects at high concentrations, which may limit its clinical use.

Future Directions

There are several future directions for the study of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid. One area of research is the development of more potent and selective derivatives of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid with reduced toxicity. Another area of research is the investigation of the potential use of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid in combination with other chemotherapeutic agents to enhance its antitumor activity. Finally, the potential use of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid in the treatment of viral infections and inflammatory diseases warrants further investigation.

Synthesis Methods

The synthesis of 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid involves a multi-step process that begins with the reaction of 2-phenyl-4-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then treated with thiourea to yield the corresponding thiourea derivative. Finally, the thiourea derivative is reacted with 4-aminobenzoic acid to form 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid.

Scientific Research Applications

4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been studied extensively for its potential therapeutic applications in various diseases. One of the major areas of research has been in the field of cancer. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including leukemia, lymphoma, breast cancer, and lung cancer. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to induce apoptosis, inhibit cell proliferation, and suppress angiogenesis in cancer cells.
In addition to its antitumor activity, 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has also been studied for its potential antiviral and anti-inflammatory effects. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has been shown to inhibit the replication of several viruses, including HIV, hepatitis C virus, and influenza virus. 4-[({[(2-phenyl-4-quinolinyl)carbonyl]amino}carbonothioyl)amino]benzoic acid has also been shown to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to inflammatory stimuli.